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Compound of Interest

Compound Name:
4-Methyl-5-imidazolemethanol

hydrochloride

Cat. No.: B147302 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 4-Methyl-5-imidazolemethanol hydrochloride (CAS RN: 38585-62-5).

This document is intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal practices in a laboratory setting.

I. Chemical and Physical Properties
A clear understanding of the chemical's properties is fundamental to its safe handling and

disposal.
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Property Value

CAS Number 38585-62-5[1][2]

Molecular Formula C5H8N2O · HCl[2]

Molecular Weight 148.59 g/mol [2][3]

Appearance Beige granules[1]

Melting Point 233 °C (decomposes)[2]

Hazard Classifications

Skin Irritation (Category 2), Serious Eye

Irritation (Category 2), Specific Target Organ

Toxicity - Single Exposure (Category 3)[2][4]

Target Organs Respiratory system[2][4]

II. Personal Protective Equipment (PPE) and
Handling
Prior to handling 4-Methyl-5-imidazolemethanol hydrochloride, it is imperative to be

equipped with the appropriate personal protective equipment.

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.[4]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if dust is generated.[2]

Handling Precautions:

Use in a well-ventilated area, preferably in a chemical fume hood.[4][5]

Avoid breathing dust.[4]

Wash hands thoroughly after handling.[4][5]
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Avoid contact with skin and eyes.[4]

III. Disposal Workflow
The following diagram outlines the step-by-step procedure for the safe disposal of 4-Methyl-5-
imidazolemethanol hydrochloride.
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Start: Unused or Contaminated
4-Methyl-5-imidazolemethanol hydrochloride

Assess Contamination Level

Small Spill or Residue

Minor

Large Spill or Bulk Quantity

Major

Carefully sweep up solid material.
Avoid generating dust.

Contact Environmental Health & Safety (EHS)
for guidance and pickup.

Place in a suitable, labeled, and sealed
container for chemical waste.

Dispose of contents/container to an
approved waste disposal plant.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-Methyl-5-imidazolemethanol hydrochloride.
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IV. Detailed Disposal Procedures
The disposal of 4-Methyl-5-imidazolemethanol hydrochloride must be conducted in

accordance with federal, state, and local regulations. Chemical waste generators are

responsible for determining the nature and hazard classification of their waste to ensure

complete and accurate disposal.[4]

For Spills:

Evacuate the Area: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding the generation

of dust.[4] Place the collected material into a suitable, labeled, and sealed container for

chemical waste.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials for disposal as hazardous waste.

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.

For Unused or Waste Product:

Do not dispose of down the drain or in regular trash.

Collect the waste material in a clearly labeled, sealed container.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4]

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Always

follow the specific procedures outlined by your institution's EHS department.[4]

By adhering to these procedures, you can ensure the safe and compliant disposal of 4-Methyl-
5-imidazolemethanol hydrochloride, minimizing risks to personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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